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Cat. No.: B1241318

Get Quote

Executive Summary
While N-acyl homoserine lactones (AHLs) with 3-hydroxy or 3-oxo substitutions are the

canonical quorum sensing (QS) signals in Gram-negative bacteria, (S)-2-hydroxylauric acid
(2-OH-C12:0) represents a distinct, high-value lipid moiety. It functions primarily as a critical

structural modifier of Lipid A (endotoxin) in pathogens like Pseudomonas aeruginosa,

Acinetobacter baumannii, and Burkholderia spp., and acts as a potent inter-kingdom signal

capable of activating host immune receptors (e.g., GPR84). This guide elucidates the

biosynthesis, extraction, and pharmacological significance of (S)-2-hydroxylauric acid,

distinguishing its role from standard AHLs and highlighting its potential as a therapeutic target.

Part 1: Molecular Architecture & Chemical
Significance
Structural Distinction
The biological activity of hydroxylated fatty acids is strictly governed by the position and

chirality of the hydroxyl group.
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Feature (S)-2-Hydroxylauric Acid (R)-3-Hydroxylauric Acid

Structure -hydroxy fatty acid (2-OH) -hydroxy fatty acid (3-OH)

Chirality
(S)-configuration (L-

configuration)

(R)-configuration (D-

configuration)

Primary Source
Lipid A (LpxO-dependent

modification)

AHLs (FabG-dependent fatty

acid synthesis)

Function
Membrane stabilization, CAMP

resistance, GPR84 Agonism

Canonical QS signal tail,

surfactant properties

Chemical Stability

High stability due to steric

hindrance at

-carbon

Prone to

-oxidation

The "S" Configuration & Bioactivity
The (S)-2-hydroxy group is introduced post-synthetically into the Lipid A matrix. This

modification is not merely structural; it creates a hydrogen-bonding network within the outer

membrane that:

Increases Membrane Rigidity: Reduces fluidity, limiting the penetration of cationic

antimicrobial peptides (CAMPs).

Modulates Signal Export: Affects the passive diffusion rates of hydrophobic QS molecules

(e.g., 3-oxo-C12-HSL) through the outer membrane.

Host Recognition: The specific (S)-2-hydroxy motif is a "Pathogen-Associated Molecular

Pattern" (PAMP) recognized by the host G-protein coupled receptor GPR84, triggering pro-

inflammatory responses.

Part 2: Biosynthetic Pathway (LpxO-Dependent)
Unlike 3-hydroxy fatty acids, which are generated during fatty acid elongation (Fab pathway),

(S)-2-hydroxylauric acid is synthesized by a dedicated dioxygenase enzyme, LpxO, acting on

the Lipid A precursor.
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Enzymatic Mechanism
Enzyme: LpxO (EC 1.14.11.-) Type: Fe(II)/

-ketoglutarate-dependent dioxygenase. Substrate: Kdo2-Lipid A (containing myristate or laurate
chains). Reaction: Hydroxylates the

-carbon of the secondary acyl chain.
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Figure 1: LpxO-mediated biosynthesis of (S)-2-hydroxylauric acid moieties on Lipid A.

Part 3: Analytical Methodologies
Accurate detection requires distinguishing the 2-hydroxy isomer from the common 3-hydroxy

isomer. Mass spectrometry (MS) coupled with gas chromatography (GC) is the gold standard.

Extraction Protocol (Modified Bligh-Dyer)
Target: Total cellular lipids (Lipid A bound) and free fatty acids.

Cell Lysis: Pellet

bacterial cells. Resuspend in 0.8 mL aqueous buffer (PBS).

Solvent Addition: Add 2 mL Methanol and 1 mL Chloroform (1:2:0.8 ratio). Vortex vigorously

for 10 min.

Phase Separation: Add 1 mL Chloroform and 1 mL water. Centrifuge at 2,000 x g for 5 min.

Collection: Recover the lower organic phase (Chloroform layer).
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Hydrolysis (Critical): To release (S)-2-hydroxylauric acid from Lipid A, dry the organic

phase and treat with 4M HCl at 100°C for 4 hours.

Re-extraction: Extract the hydrolysate with Hexane/Ether (1:1).

Derivatization & GC-MS Analysis
Goal: Convert free fatty acids to Fatty Acid Methyl Esters (FAMEs) or TMS derivatives for

separation.

Methylation: Dissolve dried extract in 1 mL BF3-Methanol (14%). Heat at 60°C for 30 min.

Extraction: Add 1 mL Hexane and 1 mL water. Vortex and collect the Hexane layer.

GC-MS Parameters:

Column: DB-5ms or equivalent (30m x 0.25mm).

Carrier Gas: Helium (1 mL/min).

Temp Program: 50°C (2 min) -> 10°C/min -> 280°C (5 min).

Identification:

(S)-2-hydroxylauric acid methyl ester: Characteristic fragment m/z 103 (base peak,

cleavage between C1-C2).

3-hydroxylauric acid methyl ester: Characteristic fragment m/z 103 is absent or minor;

distinct retention time.

Part 4: Biological Function & Therapeutic
Implications[1]
Inter-Kingdom Signaling (The GPR84 Axis)
Recent studies identify (S)-2-hydroxylauric acid as a potent agonist for GPR84, a G-protein

coupled receptor expressed on neutrophils and macrophages.
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Mechanism: Bacteria release free (S)-2-hydroxylauric acid (via membrane turnover or

specific lipases).

Host Response: Binding to GPR84 triggers chemotaxis and the release of pro-inflammatory

cytokines (TNF-

, IL-12).

Therapeutic Angle: GPR84 antagonists are currently under development to treat

inflammatory bowel disease (IBD) and fibrosis. Understanding the bacterial source of the

agonist is crucial for these programs.

Membrane Permeability & QS Efficiency
The presence of 2-hydroxy fatty acids in Lipid A creates a "tighter" membrane barrier.

Effect:Pseudomonas strains with lpxO mutations show increased permeability.

QS Link: The export of hydrophobic QS signals (like 3-oxo-C12-HSL) is modulated by this

membrane density. Loss of 2-hydroxylation can lead to "leaky" membranes, altering the local

concentration of autoinducers and disrupting quorum sensing timing.
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Figure 2: The dual role of (S)-2-hydroxylauric acid in membrane architecture and host

immune activation via GPR84.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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